Cas no 2166932-81-4 (((1r,3r)-3-methoxycyclobutyl)hydrazine)

• Product Name: ((1r,3r)-3-methoxycyclobutyl)hydrazine
• CAS No: 2166932-81-4
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• CID: 5193917
• Update Time: 2026-03-05

((1r,3r)-3-methoxycyclobutyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• ((1r,3r)-3-methoxycyclobutyl)hydrazine
• trans-(3-Methoxycyclobutyl)hydrazine

• Inchi： 1S/C5H12N2O/c1-8-5-2-4(3-5)7-6/h4-5,7H,2-3,6H2,1H3/t4-,5-
• InChI Key： DZMNKDTXXKXJCO-URHBZAFASA-N
• SMILES： N([C@@H]1C[C@@H](OC)C1)N

Additional information on ((1r,3r)-3-methoxycyclobutyl)hydrazine

Comprehensive Overview of ((1r,3r)-3-methoxycyclobutyl)hydrazine (CAS No. 2166932-81-4)

((1r,3r)-3-methoxycyclobutyl)hydrazine (CAS No. 2166932-81-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutyl ring and methoxy functional group, serves as a versatile building block in the synthesis of complex molecules. Its stereochemistry, denoted by the (1r,3r) configuration, plays a critical role in its reactivity and applications, making it a subject of interest for researchers exploring novel drug candidates and bioactive molecules.

In recent years, the demand for chiral intermediates like ((1r,3r)-3-methoxycyclobutyl)hydrazine has surged, driven by the pharmaceutical industry's focus on precision medicine and targeted therapies. The compound's hydrazine moiety offers a reactive handle for further functionalization, enabling the creation of diverse derivatives with potential therapeutic benefits. Researchers are particularly intrigued by its potential in designing enzyme inhibitors and receptor modulators, which are pivotal in treating diseases such as cancer and metabolic disorders.

The synthesis of ((1r,3r)-3-methoxycyclobutyl)hydrazine involves sophisticated stereoselective techniques, ensuring high enantiomeric purity. This is crucial for applications where the 3D structure of the molecule directly impacts its biological activity. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm the identity and purity of this compound, underscoring its importance in high-stakes research environments.

From an industrial perspective, ((1r,3r)-3-methoxycyclobutyl)hydrazine is often discussed in the context of green chemistry and sustainable synthesis. As the scientific community prioritizes environmentally friendly practices, the development of efficient catalytic methods for producing such compounds has become a hot topic. This aligns with broader trends in AI-driven drug discovery, where computational tools are used to predict optimal synthetic routes and minimize waste.

For those searching for CAS 2166932-81-4 suppliers or ((1r,3r)-3-methoxycyclobutyl)hydrazine price, it's essential to note that this compound is typically available in small quantities for research purposes. Its niche applications mean that pricing and availability can vary significantly depending on the supplier and the required purity grade. Researchers are advised to verify the certificate of analysis (CoA) before procurement to ensure compliance with their experimental needs.

In summary, ((1r,3r)-3-methoxycyclobutyl)hydrazine (CAS No. 2166932-81-4) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. Its unique structural features and reactivity profile make it a valuable tool for scientists exploring new frontiers in drug development and chemical biology. As the field continues to evolve, this compound is likely to remain a key player in the quest for next-generation therapeutics.